Cas no 2764012-52-2 (2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid
• CAS No: 2764012-52-2
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6441572
• PubChem ID: 165982083
• Update Time: 2025-05-20

2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid
• 2764012-52-2
• EN300-37343724

• Inchi： 1S/C15H15N3O4/c1-2-8-22-15(21)16-13-9-12(11-6-4-3-5-7-11)18(17-13)10-14(19)20/h2-7,9H,1,8,10H2,(H,19,20)(H,16,17,21)
• InChI Key： RCPMOUNZPPRBAZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=C(C2C=CC=CC=2)N(CC(=O)O)N=1)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid

2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid

2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid is a compound with the CAS number No. 2764012-52-2, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring, a phenyl group, and an acetic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The pyrazole ring in this compound is a key structural feature that contributes to its biological activity. Pyrazoles are known for their ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of pyrazole-containing compounds in the development of antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. For instance, researchers have reported that pyrazole derivatives can inhibit the growth of various cancer cell lines by targeting specific signaling pathways.

The phenyl group attached to the pyrazole ring adds to the compound's stability and enhances its lipophilicity, which is essential for crossing biological membranes. This property makes it a promising candidate for drug delivery systems. Furthermore, the propenoyloxy carbonyl amino group (part of the propenoyloxy carbonyl amino moiety) introduces additional functionality, enabling the molecule to participate in various chemical reactions. This group can act as a linker or a site for further modifications, allowing for the creation of more complex structures with tailored biological activities.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high efficiency and precision. The synthesis involves a series of well-established reactions, including nucleophilic substitution, condensation reactions, and oxidation steps. These methods not only ensure the purity of the final product but also allow for the exploration of structural variations, which can lead to the discovery of new bioactive compounds.

In terms of biological activity, 2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid has shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key proteins involved in cell survival pathways. Additionally, this compound has exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis.

The versatility of this compound extends beyond its biological applications. It has also been explored as a building block in organic synthesis, where it serves as a precursor for constructing more complex molecules. For example, researchers have used this compound to synthesize novel heterocyclic compounds with improved pharmacokinetic profiles.

In conclusion, 2-(5-phenyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazol-1-yl)acetic acid (CAS No. 2764012-52